Cas no 1566458-63-6 (4-Butan-2-yl-2-methyl-1,3-thiazole)
4-Butan-2-yl-2-methyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
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- EN300-7284158
- 1566458-63-6
- 4-butan-2-yl-2-methyl-1,3-thiazole
- SCHEMBL8697693
- 4-(butan-2-yl)-2-methyl-1,3-thiazole
- 4-Butan-2-yl-2-methyl-1,3-thiazole
-
- Inchi: 1S/C8H13NS/c1-4-6(2)8-5-10-7(3)9-8/h5-6H,4H2,1-3H3
- InChI Key: WUZNATZWZNKWBO-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)C(C)CC
Computed Properties
- Exact Mass: 155.07687059g/mol
- Monoisotopic Mass: 155.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.1Ų
4-Butan-2-yl-2-methyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7284158-0.05g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 0.05g |
$245.0 | 2025-03-11 | |
| Enamine | EN300-7284158-0.1g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 0.1g |
$366.0 | 2025-03-11 | |
| Enamine | EN300-7284158-0.25g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 0.25g |
$524.0 | 2025-03-11 | |
| Enamine | EN300-7284158-0.5g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 0.5g |
$824.0 | 2025-03-11 | |
| Enamine | EN300-7284158-1.0g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-7284158-2.5g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-7284158-5.0g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-7284158-10.0g |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 | |
| 1PlusChem | 1P028F5I-50mg |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95% | 50mg |
$354.00 | 2023-12-21 | |
| 1PlusChem | 1P028F5I-100mg |
4-(butan-2-yl)-2-methyl-1,3-thiazole |
1566458-63-6 | 95% | 100mg |
$515.00 | 2023-12-21 |
4-Butan-2-yl-2-methyl-1,3-thiazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 4-Butan-2-yl-2-methyl-1,3-thiazole
Introduction to 4-butylthiazole (CAS No. 1566458-63-6)
The compound 4-butylthiazole, also known as 4-butylthiazol, is a heterocyclic aromatic compound with the CAS number 1566458-63-6. This compound belongs to the class of thiazoles, which are five-membered rings containing one sulfur and one nitrogen atom. The structure of 4-butylthiazole consists of a thiazole ring substituted with a butyl group at the 4-position, giving it the IUPAC name of 4-butylthiazol.
Thiazoles are widely studied due to their unique electronic properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents.
The synthesis of 4-butylthiazole typically involves condensation reactions between an amine and a thioaldehyde or thioamide derivative. This compound can be further functionalized to explore its potential in different chemical and biological systems.
In terms of applications, thiazoles are known for their ability to act as ligands in coordination chemistry, which has led to their use in catalysis and sensor technologies. Additionally, recent research has focused on the use of thiazole derivatives as building blocks for advanced materials such as conductive polymers and organic semiconductors.
The study of 4-butylthiazole's properties continues to be an active area of research, with scientists exploring its role in biological systems and its potential for industrial applications.
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